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Compound of Interest

Compound Name:
1-(2-Methylcyclopropyl)ethan-1-

amine

Cat. No.: B11821777

Get Quote

Executive Summary
1-(2-Methylcyclopropyl)ethan-1-amine is a chiral aliphatic amine acting as a critical "building

block" in medicinal chemistry.[1] Its solubility behavior is strictly governed by its protonation

state.[1] As a free base, it exhibits lipophilic character typical of cycloalkyl amines; as a

hydrochloride salt (the most common commercial form), it behaves as a hydrophilic electrolyte.

[1]

This guide provides the theoretical solubility matrix, experimental determination protocols, and

handling procedures to ensure reproducibility in drug development workflows.

Physicochemical Identity & Theoretical Profile[1]
Before experimental handling, one must understand the structural drivers of solubility for this

compound.[1]
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Property Value / Description Note

Chemical Name
1-(2-Methylcyclopropyl)ethan-

1-amine

CAS Number 42302-92-1

Molecular Formula C₆H₁₃N

Molecular Weight 99.17 g/mol Free Base

pKa (Predicted) ~10.5 (Conjugate Acid)
Typical for

-branched primary amines.[1]

LogP (Predicted) 1.2 – 1.5
Moderately lipophilic (Free

Base).[1]

Stereochemistry 3 Chiral Centers

Diastereomers may show

distinct solubility/melting

points.[1]

Structural Logic
The molecule consists of a hydrophobic 2-methylcyclopropyl tail and a hydrophilic ethyl-1-

amine head.[1]

Free Base: The hydrophobic tail dominates, making it an oil or low-melting solid soluble in

organic solvents.[1]

Salt Form: Protonation of the amine (

) inverts the solubility profile, driving high aqueous solubility.[1]

Solubility Matrix
The following data categorizes solubility based on the "Like Dissolves Like" principle, validated

by standard amine behavior.

Free Base Form (Liquid/Low-Melting Solid)
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Primary Utility: Organic Synthesis, Extractions[1]

Solvent Class
Representative
Solvent

Solubility Rating Mechanistic Insight

Chlorinated
Dichloromethane

(DCM), Chloroform
High (>100 mg/mL)

Dipole-dipole

interactions; preferred

for extraction from

basic water.[1]

Alcohols
Methanol, Ethanol,

IPA
High (>100 mg/mL)

Hydrogen bonding

(Donor/Acceptor).[1]

Ethers
THF, MTBE, Diethyl

Ether
High (>50 mg/mL)

Good solvation of the

hydrophobic

cyclopropyl group.[1]

Hydrocarbons Hexane, Toluene Moderate to High

Soluble due to the

lipophilic

alkyl/cycloalkyl

backbone.[1]

Water Water (pH > 11) Low to Moderate

Sparingly soluble.[1]

Phase separation

likely at high

concentrations.[1]

Hydrochloride Salt Form (Solid)
Primary Utility: Storage, Aqueous Reactions[1]
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Solvent Class
Representative
Solvent

Solubility Rating Mechanistic Insight

Water Water (pH < 7)
Very High (>200

mg/mL)

Ionic solvation of

.[1]

Alcohols Methanol High

High dielectric

constant supports ion

separation.[1]

Alcohols Ethanol/IPA Moderate

Solubility decreases

as alkyl chain length

of solvent increases.

[1]

Aprotic Polar DMSO, DMF High
Strong solvation of

cations.[1]

Non-Polar DCM, Hexane, Ether Insoluble (<1 mg/mL)

Lack of lattice energy

disruption; salt

precipitates.[1]

Experimental Protocols
As an application scientist, relying on literature values is insufficient for critical development.

Use these self-validating protocols to determine exact solubility in your specific matrix.

Protocol A: Thermodynamic Solubility Determination
(Shake-Flask Method)
Objective: Determine the saturation solubility of the HCl salt in a specific buffer or solvent.[1]

Reagents:

Test Compound (1-(2-Methylcyclopropyl)ethan-1-amine HCl)[1]

Solvent (e.g., PBS pH 7.4, Water, Methanol)[1]

0.45 µm Syringe Filter (PTFE for organic, Nylon for aqueous)[1]
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Workflow:

Supersaturation: Add excess solid compound to 2 mL of solvent in a glass vial until

undissolved solid remains visible.

Equilibration: Agitate at controlled temperature (e.g., 25°C) for 24 hours.

Filtration: Filter the supernatant using a pre-warmed syringe filter to avoid precipitation

during cooling.

Quantification: Analyze the filtrate via HPLC-UV (low wavelength ~210 nm due to lack of

chromophore) or LC-MS.

Protocol B: pH-Dependent Distribution (LogD Profiling)
Objective: Determine the extraction efficiency of the free base from water into organic solvent

(DCM) at varying pH.[1]
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Figure 1: Workflow for converting the water-soluble salt to the organic-soluble free base. This

confirms the pH-switchable solubility.[1]
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Synthesis & Impurity Impact
Understanding the synthesis helps predict solubility anomalies caused by impurities.[1]

Common Synthetic Route:

Precursor: 1-(2-Methylcyclopropyl)ethan-1-one (Ketone).[1]

Reaction: Reductive amination (using

and

) or Oxime formation followed by reduction.[1]

Implication: Residual ketone or alcohol byproducts are highly lipophilic.[1] If your "water-

soluble" salt solution is cloudy, it likely contains these neutral organic impurities.[1]

Purification Tip: If the HCl salt is sticky or hygroscopic (common for this class), recrystallize

from Isopropanol/Diethyl Ether.[1] Dissolve in minimal hot IPA, then slowly add Et2O until

turbid.

References
National Center for Biotechnology Information. (2026). PubChem Compound Summary for

CID 136726, 1-(2-Methylcyclopropyl)ethan-1-one (Precursor Data). Retrieved from [Link][1]

Wermuth, C. G. (2011).[1] The Practice of Medicinal Chemistry. Academic Press.[1]

(Standard reference for amine salt selection and solubility).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profile & Handling of 1-(2-
Methylcyclopropyl)ethan-1-amine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11821777/docs#technical-guide-solubility-profile-
handling-of-1-2-methylcyclopropyl-ethan-1-amine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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